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Compound of Interest

Compound Name: 3,4-Dichlorophenol

Cat. No.: B042033 Get Quote

An In-depth Technical Guide to 3,4-Dichlorophenol: Synthesis, Properties, and Applications

Introduction
3,4-Dichlorophenol (3,4-DCP) is a halogenated aromatic organic compound with the

molecular formula C₆H₄Cl₂O.[1][2] It is a chlorinated derivative of phenol and one of six isomers

of dichlorophenol.[2][3] At room temperature, it exists as a white to off-white or light brown

crystalline solid with a characteristic strong, phenolic odor.[1][4] This compound serves as a

critical chemical intermediate, primarily in the synthesis of agrochemicals, pharmaceuticals,

and dyes.[5][6] Its molecular structure, featuring a hydroxyl group and two chlorine atoms on

the benzene ring, provides reactive sites that are essential for building more complex

molecules.[6]

Physical and Chemical Properties
3,4-Dichlorophenol is a solid at room temperature, typically forming needles or crystals.[4][7]

While it has limited solubility in water, it is readily soluble in organic solvents such as ethanol,

acetone, ethyl ether, and chloroform.[1][4][7] Its properties are crucial for determining handling,

storage, and reaction conditions in various chemical processes.[5][8] The compound is stable

under normal conditions but is incompatible with oxidizing agents, acid chlorides, and acid

anhydrides.[1][9]

Table 1: Physical and Chemical Properties of 3,4-Dichlorophenol
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Property Value Source(s)

IUPAC Name 3,4-Dichlorophenol [4][7]

CAS Number 95-77-2 [4][10]

Molecular Formula C₆H₄Cl₂O [2][4]

Molecular Weight 163.00 g/mol [2][4]

Appearance
White to off-white/brown

crystalline solid/powder
[1][4][5]

Melting Point 65-68 °C (149-154 °F) [5][11][12][13]

Boiling Point 253 °C (487 °F) at 760 mmHg [2][10][12][13]

Density 1.3867 - 1.458 g/cm³ [4][11]

Water Solubility 1.56 g/L at 20 °C; Insoluble [4][9][14]

pKa 8.63 [1][7]

log Kow (Octanol-Water

Partition Coeff.)
3.33 [7]

Vapor Pressure 0.01 mmHg [7]

Odor
Phenolic; Odor threshold of

100 µg/L in water
[1][7][9]

Synthesis of 3,4-Dichlorophenol
The industrial production of 3,4-Dichlorophenol is typically achieved through the electrophilic

chlorination of phenol or its derivatives, with reaction conditions carefully controlled to obtain

the desired 3,4-isomer.[1] Other methods involve the hydrolysis of trichlorobenzenes.[15] A

common laboratory-scale synthesis involves the diazotization of 3,4-dichloroaniline followed by

hydrolysis.

Experimental Protocol: Synthesis from 3,4-
Dichloroaniline
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This protocol describes a laboratory-scale synthesis via the diazotization of 3,4-dichloroaniline.

Materials:

3,4-Dichloroaniline

Sulfuric acid (60% aqueous solution)

Sodium nitrite

Water

Ice

Procedure:

Diazotization: Treat 3,4-dichloroaniline with a 60% aqueous sulfuric acid solution. Cool the

mixture in an ice bath and slowly add an aqueous solution of sodium nitrite to form the

diazonium salt. Maintain the temperature below 5 °C throughout the addition.

Filtration: After the diazotization is complete, inorganic crystals may form. Remove these by

filtration while keeping the solution cold.

Hydrolysis: Gently warm the filtrate. The diazonium salt will hydrolyze, releasing nitrogen gas

and forming 3,4-dichlorophenol. The reaction should be controlled to prevent excessive

foaming.

Isolation and Purification: After the evolution of nitrogen ceases, cool the reaction mixture.

The crude 3,4-dichlorophenol may precipitate or can be extracted using a suitable organic

solvent (e.g., diethyl ether). The product can be further purified by distillation under reduced

pressure (boiling point 118-122 °C at 10 mmHg) or by recrystallization from a solvent mixture

like benzene-petroleum ether.[7][16] A reported yield for this method is approximately 80.5%.

[16]

Synthesis and Purification Workflow
The general workflow for the synthesis and purification of 3,4-Dichlorophenol involves several

key stages, from the initial reaction to the final characterization of the pure compound.
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General Experimental Workflow for 3,4-Dichlorophenol

Start: Reagents

Synthesis Reaction
(e.g., Diazotization)

Reaction Quenching
& Workup

Solvent Extraction

Drying of Organic Phase
(e.g., with Na2SO4)

Purification

Vacuum Distillation

 Method 1 

Recrystallization

 Method 2 

Analysis & Characterization
(GC, NMR, MP)

End: Pure 3,4-DCP

Click to download full resolution via product page

Caption: A logical workflow for the synthesis and purification of 3,4-Dichlorophenol.
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Key Applications
3,4-Dichlorophenol is a versatile building block in the chemical industry.[1] Its primary

applications are in the production of agrochemicals and pharmaceuticals.

Agrochemicals: It is a crucial precursor in the manufacturing of herbicides and pesticides.[1]

[5] For instance, it is an intermediate in the synthesis of the widely used herbicide 2,4-

Dichlorophenoxyacetic acid (2,4-D).[3][17]

Pharmaceuticals: The compound is used in the synthesis of various active pharmaceutical

ingredients (APIs).[6] It has been utilized in the preparation of (Z)-5-arylmethylidene

rhodanines, which exhibit activity against methicillin-resistant Staphylococcus aureus

(MRSA), and in making compounds for the treatment of inflammatory pain.[9]

Other Uses: It also serves as an intermediate in the production of dyes and other specialty

chemicals.[5][6]

Environmental Fate and Toxicology
3,4-Dichlorophenol is considered moderately toxic upon ingestion, inhalation, or dermal

contact.[1] Exposure can cause irritation to the skin, eyes, and respiratory tract.[14] Prolonged

or significant exposure may lead to more severe health effects, including potential damage to

the liver and kidneys.[1][14] The U.S. Environmental Protection Agency (EPA) has listed it as a

possible carcinogen.[1]

In the environment, 3,4-Dichlorophenol shows low mobility in soil.[1] Its degradation can occur

through microbial action. Aerobic biodegradation typically involves hydroxylation to form

chlorocatechols, which is followed by aromatic ring cleavage.[10] Under anaerobic conditions,

reductive dechlorination is a key initial step in its biotransformation.[10] The compound may

also undergo direct photolysis by sunlight.[1]

Aerobic Biodegradation Pathway
The aerobic degradation of 3,4-Dichlorophenol by microorganisms is a key process in its

environmental breakdown. This pathway transforms the toxic phenol into intermediates that can

enter central metabolic pathways.
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Simplified Aerobic Biodegradation of 3,4-Dichlorophenol

3,4-Dichlorophenol 4,5-Dichlorocatechol
 Hydroxylation Ring Cleavage

(Dioxygenase)
TCA Cycle
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Caption: Key steps in the aerobic microbial degradation of 3,4-Dichlorophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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